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Compound of Interest

Compound Name: zr17-2

Cat. No.: B11827293 Get Quote

The proper disposal of zr17-2, a novel modulator of the cold-inducible RNA-binding protein

(CIRBP), is crucial for maintaining laboratory safety and environmental integrity.[1][2] As a

specific Safety Data Sheet (SDS) with detailed disposal instructions is not readily available for

this research compound, zr17-2 and all contaminated materials must be treated as hazardous

chemical waste. Researchers and laboratory personnel should adhere to their institution's

hazardous waste management guidelines and consult with their Environmental Health and

Safety (EHS) department for specific requirements.

Immediate Safety and Logistical Information
Before handling or disposing of zr17-2, it is essential to be aware of its known properties and to

take appropriate safety precautions. While zr17-2 is shipped as a non-hazardous chemical

under ambient temperature, its full toxicological properties have not been thoroughly

investigated.[1] Therefore, standard laboratory safety protocols for handling chemical

compounds of unknown toxicity should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile gloves). Gloves

must be inspected prior to use and disposed of properly after handling the compound.

Body Protection: A lab coat is required.

Handling and Storage:
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Handle zr17-2 in a well-ventilated area, preferably within a chemical fume hood.

For short-term storage, keep the compound in a dry, dark place at 0-4°C.[1]

For long-term storage, maintain at -20°C.[1]

Quantitative Data Presentation
The following table summarizes the key chemical properties of zr17-2 Hydrochloride.

Property Value

Chemical Name
2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-

6-yl)thio)acetic acid hydrochloride[1]

Molecular Formula C13H21ClN6O2S[1]

Molecular Weight 360.86 g/mol [1]

CAS Number 1263893-98-6 (HCl)[1]

Appearance Not specified (typically a solid)

Solubility Soluble in DMSO[2]

Storage Temperature Short-term: 0-4°C; Long-term: -20°C[1]

Step-by-Step Disposal Protocol
The disposal of zr17-2 must be managed as hazardous chemical waste. The following

operational plan provides a step-by-step guide for its proper disposal.

Step 1: Waste Identification and Classification

All materials that have come into contact with zr17-2 are to be considered hazardous waste.

This includes:

Unused or expired pure zr17-2.

Stock solutions and dilutions.
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Spent cell culture media containing zr17-2.

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials, flasks).

Contaminated PPE (e.g., gloves).

Materials used for spill cleanup.

Step 2: Waste Segregation

Properly segregate the waste streams to ensure safe handling and disposal.

Solid Waste: Collect contaminated items such as pipette tips, tubes, and gloves in a

designated, durable, leak-proof container lined with a heavy-duty plastic bag.

Liquid Waste: Collect unused stock solutions, dilutions, and other aqueous waste

containing zr17-2 in a separate, compatible, and sealable hazardous waste container. Do

not mix with other incompatible waste streams.

Step 3: Waste Containment and Labeling

Containers: Use containers that are compatible with the chemical nature of the waste and

are in good condition. Ensure containers are properly sealed to prevent leaks or spills.[2]

Labeling: As soon as waste accumulation begins, label the container clearly. The label must

include:

The words "Hazardous Waste."

The full chemical name: "zr17-2 (2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-6-

yl)thio)acetic acid hydrochloride)" and any solvents present (e.g., DMSO, ethanol, water).

Avoid abbreviations.

The approximate concentration or percentage of each component.

The date when waste was first added to the container.

The name and contact information of the principal investigator or laboratory supervisor.
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Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the labeled waste containers in a designated SAA within the laboratory, near the point

of generation.

The SAA must be under the control of the laboratory personnel.

Ensure that the containers are kept closed at all times, except when adding waste.[2]

Store incompatible waste types separately to prevent dangerous reactions.

Step 5: Arrange for Professional Disposal

Once a waste container is full, or if you are generating waste infrequently, contact your

institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

Do not dispose of zr17-2 waste down the sanitary sewer or in the regular trash.

Follow all institutional procedures for waste collection and hand-off.

Experimental Protocols: Waste Management
Workflow
The following table outlines a typical experimental workflow involving zr17-2 and the

corresponding waste management steps.
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Experimental Step Generated Waste Disposal Procedure

Preparation of Stock Solution

Weighing paper/boats,

contaminated spatula, empty

vials

Dispose of as solid hazardous

waste in a labeled container.

Cell Culture Treatment

Contaminated pipette tips,

serological pipettes, culture

plates/flasks

Dispose of all plasticware in

the solid hazardous waste

container. Aspirate spent

media containing zr17-2 and

manage as liquid chemical

waste.

Post-Experiment Cleanup

Contaminated bench paper,

gloves, and other

consumables

Collect all items in the

designated solid hazardous

waste container.

Mandatory Visualization: Disposal Workflow
Diagram
The following diagram illustrates the logical workflow for the proper disposal of zr17-2.
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zr17-2 Waste Generation
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Caption: Logical workflow for the safe disposal of zr17-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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